N-[3-chloro-4-(4-methyl-1-piperazinyl)phenyl]-2-furamide

• IUPAC Name: N-[3-chloro-4-(4-methylpiperazin-1-yl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C16H18ClN3O2/c1-19-6-8-20(9-7-19)14-5-4-12(11-13(14)17)18-16(21)15-3-2-10-22-15/h2-5,10-11H,6-9H2,1H3,(H,18,21)
• InChI Key: YEKUEWYAUGTLEF-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=C(C=C(C=C2)NC(=O)C3=CC=CO3)Cl
• Molecular Formula: C16H18ClN3O2
• Molecular Weight: 319.78 g/mol
• Solubility: 45.3 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[3-chloro-4-(4-methyl-1-piperazinyl)phenyl]-2-furamide, also known as TAK-659, is a small molecule inhibitor that selectively targets the protein kinase BTK (Bruton's tyrosine kinase). BTK is a key regulator of B-cell receptor signaling in immune cells and its inhibition has been shown to be effective in the treatment of various B-cell malignancies.

Mechanism of Action

N-[3-chloro-4-(4-methyl-1-piperazinyl)phenyl]-2-furamide selectively binds to the BTK enzyme and inhibits its activity, which in turn leads to the inhibition of downstream signaling pathways involved in B-cell activation and proliferation. This results in the suppression of tumor growth and induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a favorable pharmacokinetic profile and is well-tolerated in preclinical and clinical studies. It has been shown to be effective in reducing tumor burden and improving survival outcomes in animal models of B-cell malignancies. In clinical trials, this compound has demonstrated promising results in patients with relapsed or refractory CLL and MCL.

Advantages and Limitations for Lab Experiments

N-[3-chloro-4-(4-methyl-1-piperazinyl)phenyl]-2-furamide is a potent and selective inhibitor of BTK, making it a valuable tool for studying the role of BTK in various biological processes. Its favorable pharmacokinetic profile and low toxicity make it a suitable candidate for use in preclinical and clinical studies. However, its high cost and limited availability may pose challenges for some research groups.

Future Directions

There are several potential future directions for the use of N-[3-chloro-4-(4-methyl-1-piperazinyl)phenyl]-2-furamide in cancer therapy. These include combination therapy with other targeted agents or chemotherapy, testing its efficacy in other B-cell malignancies, and exploring its potential use in combination with immunotherapy. Additionally, further studies are needed to elucidate the mechanisms of resistance to BTK inhibitors and to identify biomarkers that can predict response to treatment.

Scientific Research Applications

N-[3-chloro-4-(4-methyl-1-piperazinyl)phenyl]-2-furamide has been extensively studied in preclinical and clinical settings for its potential use in the treatment of B-cell malignancies such as chronic lymphocytic leukemia (CLL), mantle cell lymphoma (MCL), and diffuse large B-cell lymphoma (DLBCL). It has been shown to be effective in inhibiting B-cell receptor signaling and inducing apoptosis in cancer cells.